Cas no 1823316-60-4 (9-(Azetidin-3-yl)-6-chloro-9H-purine hydrochloride)

• Product Name: 9-(Azetidin-3-yl)-6-chloro-9H-purine hydrochloride
• CAS No: 1823316-60-4
• MF: C₈H₉Cl₂N₅
• MW: 246.096558332443
• MDL: MFCD28126190
• CID: 4776273
• PubChem ID: 86262643
• Update Time: 2026-02-26

9-(Azetidin-3-yl)-6-chloro-9H-purine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 9-(azetidin-3-yl)-6-chloro-9H-purine hydrochloride
• 9-(Azetidin-3-yl)-6-chloro-9H-purine hydrochloride

• MDL： MFCD28126190
• Inchi： 1S/C8H8ClN5.ClH/c9-7-6-8(12-3-11-7)14(4-13-6)5-1-10-2-5;/h3-5,10H,1-2H2;1H
• InChI Key： CFOZUYONVOWYFA-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=CN=1)N(C=N2)C1CNC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on 9-(Azetidin-3-yl)-6-chloro-9H-purine hydrochloride

Market Research and Analysis of 9-(Azetidin-3-yl)-6-chloro-9H-purine Hydrochloride (CAS No. 1823316-60-4)

The compound 9-(Azetidin-3-yl)-6-chloro-9H-purine hydrochloride, identified by the CAS number 1823316-60-4, has garnered significant attention in the chemical and pharmaceutical industries due to its potential applications in drug development and therapeutic interventions. This research brief provides an in-depth analysis of the current market landscape, including its synthesis, pharmacological properties, and commercial prospects.

Recent studies have highlighted the compound's role as a promising lead molecule in the development of novel anti-cancer agents. Its unique chemical structure, featuring a purine backbone with an azetidine substituent, confers it with potent biological activity. Preclinical trials have demonstrated its ability to inhibit key enzymes involved in tumor progression, making it a valuable candidate for further exploration in oncology.

The global market for purine-based compounds is experiencing steady growth, driven by increasing demand from pharmaceutical companies engaged in targeted therapy research. The compound's availability from multiple suppliers has facilitated its adoption in various research settings. However, competition among suppliers remains intense, with pricing and quality being critical factors influencing procurement decisions.

To meet the growing demand, several manufacturers have optimized their synthetic processes to enhance yield and reduce production costs. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to streamline the manufacturing of 9-(Azetidin-3-yl)-6-chloro-9H-purine hydrochloride. These innovations are expected to further expand its accessibility and applicability in both academic and industrial contexts.

In terms of market trends, there is a rising interest in custom synthesis services for this compound, particularly among biotech startups and research institutions. The ability to tailor synthetic parameters to specific experimental requirements is increasingly valued by end-users. Additionally, regulatory compliance remains a key consideration for suppliers, as stringent quality control measures are mandated for compounds intended for therapeutic use.

Looking ahead, the commercial success of 9-(Azetidin-3-yl)-6-chloro-9H-purine hydrochloride will depend on its ability to transition from preclinical studies to clinical trials. Collaborative efforts between academia and industry are pivotal in accelerating this process. As research continues to uncover new therapeutic potentials for this compound, its market presence is poised to grow significantly in the coming years.